Cas no 820959-92-0 (1H-Indole-1-acetic acid, 6-[2-(5-methyl-2-phenyl-4-thiazolyl)ethoxy]-)
![1H-Indole-1-acetic acid, 6-[2-(5-methyl-2-phenyl-4-thiazolyl)ethoxy]- structure](https://www.kuujia.com/scimg/cas/820959-92-0x500.png)
820959-92-0 structure
Product name:1H-Indole-1-acetic acid, 6-[2-(5-methyl-2-phenyl-4-thiazolyl)ethoxy]-
1H-Indole-1-acetic acid, 6-[2-(5-methyl-2-phenyl-4-thiazolyl)ethoxy]- Chemical and Physical Properties
Names and Identifiers
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- 1H-Indole-1-acetic acid, 6-[2-(5-methyl-2-phenyl-4-thiazolyl)ethoxy]-
- 2-[6-[2-(5-methyl-2-phenyl-1,3-thiazol-4-yl)ethoxy]indol-1-yl]acetic acid
- SCHEMBL5016746
- {6-[2-(5-methyl-2-phenyl-thiazol-4-yl)-ethoxy]-indol-1-yl}-acetic acid
- DTXSID30460375
- 820959-92-0
- SZTVDOYXTSSOOX-UHFFFAOYSA-N
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- Inchi: InChI=1S/C22H20N2O3S/c1-15-19(23-22(28-15)17-5-3-2-4-6-17)10-12-27-18-8-7-16-9-11-24(14-21(25)26)20(16)13-18/h2-9,11,13H,10,12,14H2,1H3,(H,25,26)
- InChI Key: SZTVDOYXTSSOOX-UHFFFAOYSA-N
- SMILES: CC1=C(N=C(S1)C2=CC=CC=C2)CCOC3=CC4=C(C=C3)C=CN4CC(=O)O
Computed Properties
- Exact Mass: 392.11946368g/mol
- Monoisotopic Mass: 392.11946368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 28
- Rotatable Bond Count: 7
- Complexity: 528
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 92.6Ų
1H-Indole-1-acetic acid, 6-[2-(5-methyl-2-phenyl-4-thiazolyl)ethoxy]- Related Literature
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S. M. Wood,F. Castles,S. J. Elston,S. M. Morris RSC Adv., 2016,6, 31919-31924
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Ahmad Reza Moosavi-Zare,Mohammad Ali Zolfigol,Ehsan Noroozizadeh,Mahsa Tavasoli,Vahid Khakyzadeh,Abdolkarim Zare New J. Chem., 2013,37, 4089-4094
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Min-Wook Oh,Ri-Zhu Yin,Youngmin Lee,Dong-Wook Han,Hyuk-Sang Kwon,Jung Ho Kim,Ganpati Ramanath Energy Environ. Sci., 2011,4, 4978-4983
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S. Brück,C. Krause,R. Turrisi,L. Beverina,S. Wilken,W. Saak,A. Lützen,H. Borchert,M. Schiek,J. Parisi Phys. Chem. Chem. Phys., 2014,16, 1067-1077
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Artis Linarts,Kaspars Mālnieks,Kristaps Rubenis,Kaspars Pudzs,Krisjanis Smits,Andrejs Kovaļovs,Kaspars Kalniņš,Aile Tamm,Andris Šutka J. Mater. Chem. A, 2021,9, 8984-8990
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